Cas no 1159826-56-8 (2-(2-Cyanophenoxy)-4-chloropyrimidine)

• Product Name: 2-(2-Cyanophenoxy)-4-chloropyrimidine
• CAS No: 1159826-56-8
• MF: C₁₁H₆ClN₃O
• MW: 231.637840747833
• MDL: MFCD12068369
• CID: 1205489
• Update Time: 2025-05-25

2-(2-Cyanophenoxy)-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloropyrimidin-2-yl)oxybenzonitrile
• 2-(2-Cyanophenoxy)-4-chloropyrimidine

• MDL： MFCD12068369
• Inchi： 1S/C11H6ClN3O/c12-10-5-6-14-11(15-10)16-9-4-2-1-3-8(9)7-13/h1-6H
• InChI Key： IXWFLIZOUFAVES-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)OC1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

2-(2-Cyanophenoxy)-4-chloropyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2-Cyanophenoxy)-4-chloropyrimidine

Recent Advances in the Application of 2-(2-Cyanophenoxy)-4-chloropyrimidine (CAS: 1159826-56-8) in Chemical Biology and Pharmaceutical Research

2-(2-Cyanophenoxy)-4-chloropyrimidine (CAS: 1159826-56-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine core functionalized with a cyanophenoxy group and a chloro substituent, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have focused on its role as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(2-Cyanophenoxy)-4-chloropyrimidine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team demonstrated that the compound's structural features allow for efficient derivatization, enabling the creation of potent and selective BTK inhibitors with improved pharmacokinetic properties. The study reported several derivatives with IC50 values in the low nanomolar range, highlighting the compound's utility in drug development.

In chemical biology applications, recent work published in ACS Chemical Biology (2024) has utilized 2-(2-Cyanophenoxy)-4-chloropyrimidine as a chemical probe to study protein-protein interactions. The compound's ability to selectively modify cysteine residues in target proteins has made it particularly valuable for covalent inhibitor development and activity-based protein profiling. Researchers have successfully employed this compound to identify novel binding sites on previously "undruggable" targets, opening new avenues for therapeutic intervention.

The synthetic accessibility of 2-(2-Cyanophenoxy)-4-chloropyrimidine has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route for this compound, achieving higher yields (85%) and better purity (>99%) compared to previous methods. This advancement is particularly significant for pharmaceutical applications where large quantities of high-quality material are required for preclinical and clinical studies.

From a safety and toxicological perspective, recent preclinical studies have provided important data on the compound's pharmacological profile. While 2-(2-Cyanophenoxy)-4-chloropyrimidine itself shows moderate cytotoxicity in certain cell lines, its derivatives demonstrate improved safety profiles, making them more suitable for therapeutic applications. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication in Chemical Research in Toxicology.

Looking forward, the unique chemical properties of 2-(2-Cyanophenoxy)-4-chloropyrimidine continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being explored. Additionally, its potential in radiopharmaceutical development is being investigated, with preliminary results showing promise for imaging applications.